Cas no 1509385-01-6 (2-(2,5-difluoro-4-methylphenyl)oxirane)

• Product Name: 2-(2,5-difluoro-4-methylphenyl)oxirane
• CAS No: 1509385-01-6
• MF: C₉H₈F₂O
• MW: 170.156029701233
• CID: 6049309
• PubChem ID: 80145328
• Update Time: 2025-07-18

2-(2,5-difluoro-4-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-difluoro-4-methylphenyl)oxirane
• AKOS018706861
• EN300-1840838
• 1509385-01-6

• Inchi： 1S/C9H8F2O/c1-5-2-8(11)6(3-7(5)10)9-4-12-9/h2-3,9H,4H2,1H3
• InChI Key： BUTVFMWNEOOJHP-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1C1CO1)F

Computed Properties

• Exact Mass: 170.05432120g/mol
• Monoisotopic Mass: 170.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(2,5-difluoro-4-methylphenyl)oxirane

Professional Introduction to Compound with CAS No. 1509385-01-6 and Product Name: 2-(2,5-difluoro-4-methylphenyl)oxirane

The compound with the CAS number 1509385-01-6 and the product name 2-(2,5-difluoro-4-methylphenyl)oxirane represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both fluorine and methyl substituents on the aromatic ring, coupled with the epoxide functional group, makes this compound a versatile intermediate for synthesizing various bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic properties. The 2-(2,5-difluoro-4-methylphenyl)oxirane structure exemplifies this trend, offering a scaffold that can be modified to develop novel therapeutic agents. The fluorine atoms at positions 2 and 5 contribute to the lipophilicity of the molecule, while the methyl group at position 4 further influences its electronic properties. These structural elements are crucial for optimizing drug-like characteristics such as solubility, permeability, and target specificity.

One of the most compelling aspects of 2-(2,5-difluoro-4-methylphenyl)oxirane is its role as a precursor in the synthesis of various pharmacologically relevant compounds. The oxirane ring, also known as an epoxide, is a highly reactive moiety that can undergo nucleophilic ring-opening reactions. This reactivity allows for the introduction of diverse functional groups at specific positions on the aromatic ring, enabling the creation of tailored molecules with desired biological activities. Researchers have leveraged this property to develop inhibitors targeting enzymes involved in inflammatory pathways, making 2-(2,5-difluoro-4-methylphenyl)oxirane a valuable building block in drug discovery.

Recent studies have highlighted the potential of fluorinated phenyl oxiranes in oncology research. The combination of fluorine substitution and an epoxide group enhances interactions with biological targets such as kinases and transcription factors. For instance, derivatives of 2-(2,5-difluoro-4-methylphenyl)oxirane have been investigated for their ability to modulate signaling pathways associated with cancer cell proliferation. Preliminary findings suggest that these compounds exhibit promising antitumor activity by inhibiting key enzymes that drive malignant growth. The structural flexibility offered by this scaffold allows chemists to fine-tune properties such as potency and selectivity, making it an attractive candidate for further development.

The synthesis of 2-(2,5-difluoro-4-methylphenyl)oxirane involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination strategies have been employed to construct the desired framework efficiently. These synthetic approaches not only ensure high yields but also minimize unwanted byproducts, adhering to green chemistry principles. The robustness of these synthetic routes underscores the compound's feasibility for large-scale production and industrial applications.

The pharmacokinetic profile of 2-(2,5-difluoro-4-methylphenyl)oxirane is another area of active investigation. Studies indicate that fluorinated aromatic compounds often exhibit prolonged half-lives due to their resistance to metabolic degradation. This characteristic is particularly advantageous for therapeutic applications requiring sustained drug levels in circulation. Additionally, computational modeling has been utilized to predict how modifications to the molecule can further enhance its pharmacokinetic properties. Such simulations provide critical insights into optimizing drug delivery systems and improving overall therapeutic efficacy.

In conclusion,2-(2,5-difluoro-4-methylphenyl)oxirane represents a promising compound in pharmaceutical research with significant potential for developing novel therapeutics. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for fluorinated aromatic compounds,1509385-01-6 will undoubtedly play a pivotal role in advancing drug discovery efforts worldwide.